Cas no 139471-93-5 (Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester)
139471-93-5 structure
Product Name:Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester
CAS No:139471-93-5
MF:C14H16O3
MW:232.275044441223
CID:1271030
Update Time:2024-08-03
Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester
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- Inchi: 1S/C14H16O3/c1-10(2)17-14(16)13(11(3)15)9-12-7-5-4-6-8-12/h4-10H,1-3H3
- InChI Key: BJYYMIRRZQWYSR-UHFFFAOYSA-N
- SMILES: C(OC(C)C)(=O)C(=CC1=CC=CC=C1)C(=O)C
Computed Properties
- Exact Mass: 232.10998
Experimental Properties
- Density: 1.086±0.06 g/cm3(Predicted)
- Boiling Point: 282.4±7.0 °C(Predicted)
- PSA: 43.37
Butanoic acid, 3-oxo-2-(phenylmethylene)-, 1-methylethyl ester Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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